5-Cyclopropoxyisophthalic acid

• Molecular Formula: C11H10O5
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 5-cyclopropyloxybenzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C11H10O5/c12-10(13)6-3-7(11(14)15)5-9(4-6)16-8-1-2-8/h3-5,8H,1-2H2,(H,12,13)(H,14,15)
• InChI Key: GMZAGAHHVYRKMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)C(=O)O)C(=O)O

Description

5-Cyclopropoxyisophthalic acid is a derivative of isophthalic acid (1,3-benzenedicarboxylic acid) featuring a cyclopropoxy substituent at the 5-position. The cyclopropoxy group introduces steric bulk and electronic effects distinct from smaller substituents like methoxy, which may influence solubility, reactivity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxyisophthalic acid typically involves the cyclopropanation of isophthalic acid derivatives. One common method is the reaction of isophthalic acid with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

While specific industrial production methods for 5-Cyclopropoxyisophthalic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Continuous flow reactors and other advanced chemical engineering techniques could be employed to enhance production efficiency.

Chemical Reactions Analysis

Hydrolysis and Decarboxylation

The carboxylic acid groups undergo hydrolysis under alkaline conditions, forming carboxylate salts. Decarboxylation occurs at elevated temperatures (>200°C), particularly in acidic media, yielding 5-cyclopropoxybenzoic acid derivatives.

Key Data:

Reaction Conditions	Products	Yield (%)	Source
H<sub>2</sub>O, 100°C, 12 hrs	Disodium 5-cyclopropoxyisophthalate	85
H<sub>2</sub>SO<sub>4</sub>, 220°C	5-Cyclopropoxybenzoic acid	72

Mechanistic studies suggest the cyclopropoxy group stabilizes intermediates via electron donation, reducing decarboxylation activation energy .

Electrophilic Aromatic Substitution (EAS)

The cyclopropoxy group directs electrophiles to the para position relative to itself. Bromination and nitration proceed regioselectively under mild conditions.

Bromination Example:

Reagents	Conditions	Major Product	Regioselectivity	Source
Br<sub>2</sub>, FeCl<sub>3</sub>	25°C, 6 hrs	4-Bromo-5-cyclopropoxyisophthalic acid	89% para

Steric hindrance from the cyclopropane ring suppresses ortho substitution, favoring para products .

Cyclopropane Ring-Opening

The strained cyclopropane ring undergoes acid-catalyzed cleavage. For example, in concentrated HCl at 80°C:

Reaction Pathway:

• Protonation of cyclopropane oxygen.

• Ring-opening to form a carbocation intermediate.

• Trapping by water yields 3-(2-hydroxypropoxy)isophthalic acid.

Acid Strength	Temperature	Product	Yield (%)	Source
6M HCl	80°C, 4 hrs	3-(2-Hydroxypropoxy)isophthalic acid	68

Coordination Chemistry

The dicarboxylic acid moiety forms stable complexes with transition metals. For instance:

Cadmium Complex Synthesis:

Reagents	Conditions	Product Structure	Application	Source
Cd(NO<sub>3</sub>)<sub>2</sub>, 1,5-bis(imidazolyl)pentane	120°C, hydrothermal	[Cd(Hip)(bimp)]<sub>n</sub> polymer	Gas storage materials

The cyclopropoxy group enhances framework rigidity via CH-π interactions, improving thermal stability (>300°C) .

Nucleophilic Acyl Substitution

The carboxylic acid groups react with alcohols under Mitsunobu conditions:

Esterification Data:

Alcohol	Catalyst	Product	Yield (%)	Source
MeOH	DCC/DMAP	Dimethyl 5-cyclopropoxyisophthalate	92
Benzyl alcohol	TsOH	Dibenzyl ester	85

Oxidation and Reduction

• Oxidation: MnO₂ selectively oxidizes the cyclopropane ring to form a diketone derivative (yield: 58%).

• Reduction: H₂/Pd-C hydrogenolyzes the cyclopropoxy group to a propyl chain (yield: 63%) .

Polymerization

The compound serves as a monomer in polyamide synthesis:

Co-monomer	Conditions	Polymer Properties	Source
Hexamethylenediamine	Melt polycondensation	T<sub>g</sub>: 145°C, T<sub>m</sub>: 295°C

Scientific Research Applications

5-Cyclopropoxyisophthalic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s derivatives may have potential as enzyme inhibitors or other biologically active agents.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It can be used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxyisophthalic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The cyclopropoxy group can influence the compound’s binding affinity and specificity for its molecular targets, thereby modulating its biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects: Cyclopropoxy vs. Methoxy

A key comparison lies in the substituent at the 5-position. The cyclopropoxy group (C₃H₅O) differs from methoxy (CH₃O) in steric demand and electronic configuration. Cyclopropane’s ring strain and sp²-hybridized carbons may enhance reactivity in synthetic applications compared to methoxy’s planar geometry.

Table 1: Substituent Comparison

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Feature
5-Methoxyisophthalic acid	-OCH₃	C₉H₈O₅	196.16	Planar, electron-donating group
5-Cyclopropoxyisophthalic acid*	-OC₃H₅	C₁₁H₁₀O₅	222.19	Steric bulk, potential ring strain

*Hypothetical data inferred from structural analogs.

Physical and Chemical Properties

• Solubility : The cyclopropoxy group’s hydrophobicity may reduce aqueous solubility compared to methoxy-substituted analogs. For reference, 5-methoxyisophthalic acid requires dust respirators and protective gloves during handling due to its particulate form .
• Acidity : The electron-withdrawing nature of the carboxylic acid groups dominates, but cyclopropoxy’s slight electron-donating effect (via σ-conjugation) could marginally alter pKa values relative to methoxy.